Cas no 116477-96-4 (3-Methoxy-4-(3-methylbutoxy)benzoyl chloride)

• Product Name: 3-Methoxy-4-(3-methylbutoxy)benzoyl chloride
• CAS No: 116477-96-4
• MF: C₁₃H₁₇ClO₃
• MW: 256.725283384323
• MDL: MFCD12197893
• CID: 4682760
• Update Time: 2025-06-09

3-Methoxy-4-(3-methylbutoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-4-(3-METHYLBUTOXY)BENZOYL CHLORIDE
• 4-(Isopentyloxy)-3-methoxybenzoyl chloride
• BBL037059
• STL508742
• T2894
• Benzoyl chloride, 3-methoxy-4-(3-methylbutoxy)-
• 3-Methoxy-4-(3-methylbutoxy)benzoyl chloride

• MDL： MFCD12197893
• Inchi： 1S/C13H17ClO3/c1-9(2)6-7-17-11-5-4-10(13(14)15)8-12(11)16-3/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： YUSNAIAZQMADBJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)OC)OCCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-Methoxy-4-(3-methylbutoxy)benzoyl chloride

Recent Advances in the Application of 3-Methoxy-4-(3-methylbutoxy)benzoyl chloride (CAS: 116477-96-4) in Chemical Biology and Pharmaceutical Research

The chemical compound 3-Methoxy-4-(3-methylbutoxy)benzoyl chloride (CAS: 116477-96-4) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic acyl chloride derivative serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of anti-inflammatory, antimicrobial, and anticancer research. The unique structural features of this compound, including the methoxy and 3-methylbutoxy substituents, contribute to its reactivity and selectivity in chemical transformations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the effectiveness of 3-Methoxy-4-(3-methylbutoxy)benzoyl chloride as a building block for the synthesis of novel COX-2 inhibitors. The compound's ability to undergo facile acylation reactions with various nucleophiles makes it particularly valuable for creating diverse molecular scaffolds. The study reported improved selectivity profiles compared to traditional NSAIDs, with reduced gastrointestinal side effects in preclinical models. These findings suggest promising applications in the development of next-generation anti-inflammatory drugs.

Another significant application was highlighted in a recent ACS Infectious Diseases publication, where 3-Methoxy-4-(3-methylbutoxy)benzoyl chloride was utilized to develop novel quorum sensing inhibitors targeting Gram-negative bacteria. The research team successfully incorporated this acyl chloride into a series of N-acyl homoserine lactone analogs, demonstrating potent inhibition of bacterial biofilm formation without affecting bacterial growth. This approach represents a potential strategy to combat antibiotic resistance, as it disrupts bacterial communication rather than directly killing the microorganisms.

The compound's role in anticancer drug development was further elucidated in a 2024 Nature Communications paper. Researchers employed 3-Methoxy-4-(3-methylbutoxy)benzoyl chloride to synthesize a library of HDAC inhibitors with improved blood-brain barrier permeability. The resulting compounds showed remarkable efficacy against glioblastoma cell lines while maintaining favorable toxicity profiles. The study emphasized the importance of the 3-methylbutoxy group in enhancing lipophilicity and target engagement, providing valuable insights for future CNS-targeted drug design.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and handling of 3-Methoxy-4-(3-methylbutoxy)benzoyl chloride. A 2023 Organic Process Research & Development article detailed a novel continuous-flow synthesis method that improves yield and safety compared to traditional batch processes. The developed protocol minimizes decomposition and side reactions, addressing previous challenges associated with the compound's sensitivity to moisture and heat. These process improvements are expected to facilitate broader adoption of this valuable synthetic intermediate in pharmaceutical manufacturing.

Looking forward, the unique properties of 3-Methoxy-4-(3-methylbutoxy)benzoyl chloride continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a key component in the development of fluorescent probes for biological imaging. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in bridging chemical synthesis with biological discovery in the pharmaceutical sciences.